molecular formula C11H13FO2 B8603573 Isopropyl 4-fluorophenylacetate

Isopropyl 4-fluorophenylacetate

Cat. No.: B8603573
M. Wt: 196.22 g/mol
InChI Key: IYIKCHGJPDZVPN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Isopropyl 4-fluorophenylacetate is a useful research compound. Its molecular formula is C11H13FO2 and its molecular weight is 196.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H13FO2

Molecular Weight

196.22 g/mol

IUPAC Name

propan-2-yl 2-(4-fluorophenyl)acetate

InChI

InChI=1S/C11H13FO2/c1-8(2)14-11(13)7-9-3-5-10(12)6-4-9/h3-6,8H,7H2,1-2H3

InChI Key

IYIKCHGJPDZVPN-UHFFFAOYSA-N

Canonical SMILES

CC(C)OC(=O)CC1=CC=C(C=C1)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 4-fluorophenylacetic acid (123.0 g), 2-propanol (96.0 g), p-toluenesulphonic acid (9.6 g) and benzene (1.3 l) is refluxed for 7 hours with a Dean-Stark separator. The solution is washed with a 10% aqueous solution of sodium carbonate (2×500 ml) and with water (2×500 ml). After drying over magnesium sulphate, the solvent and the excess 2-propanol are evaporated in vacuo. The residue is distilled (51°-53°/3·10-2Torr) to yield isopropyl 4-fluorophenylacetate.
Quantity
123 g
Type
reactant
Reaction Step One
Quantity
96 g
Type
reactant
Reaction Step One
Quantity
9.6 g
Type
reactant
Reaction Step One
Quantity
1.3 L
Type
solvent
Reaction Step One

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